Cas no 58890-64-5 (1-Naphthalenesulfonicacid,7-(acetylamino)-3-hydroxy-4-[2-(2-hydroxy-5-methyl-3-nitrophenyl)diazenyl]-)

1-Naphthalenesulfonicacid,7-(acetylamino)-3-hydroxy-4-[2-(2-hydroxy-5-methyl-3-nitrophenyl)diazenyl]- structure
58890-64-5 structure
Product Name:1-Naphthalenesulfonicacid,7-(acetylamino)-3-hydroxy-4-[2-(2-hydroxy-5-methyl-3-nitrophenyl)diazenyl]-
CAS No:58890-64-5
MF:C19H16N4O8S
MW:460.417343139648
CID:377860
PubChem ID:135570900
Update Time:2025-04-19

1-Naphthalenesulfonicacid,7-(acetylamino)-3-hydroxy-4-[2-(2-hydroxy-5-methyl-3-nitrophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenesulfonicacid,7-(acetylamino)-3-hydroxy-4-[2-(2-hydroxy-5-methyl-3-nitrophenyl)diazenyl]-
    • 7-(acetylamino)-3-hydroxy-4-[(2-hydroxy-5-methyl-3-nitrophenyl)azo]naphthalene-1-sulphonic acid
    • (4E)-7-(acetylamino)-4-[(2-hydroxy-5-methyl-3-nitrophenyl)hydrazono]-3-oxo-3,4-dihydronaphthalene-1-sulfonic acid
    • 7-(Acetylamino)-3-hydroxy-4-((2-hydroxy-5-methyl-3-nitrophenyl)azo)naphthalene-1-sulphonic acid
    • SCHEMBL11175295
    • 7-(Acetylamino)-3-hydroxy-4-[2-(2-hydroxy-5-methyl-3-nitrophenyl)diazenyl]-1-naphthalenesulfonic acid
    • 58890-64-5
    • DTXSID101112782
    • NS00056183
    • EINECS 261-484-9
    • Inchi: 1S/C19H16N4O8S/c1-9-5-14(19(26)15(6-9)23(27)28)21-22-18-12-4-3-11(20-10(2)24)7-13(12)17(8-16(18)25)32(29,30)31/h3-8,25-26H,1-2H3,(H,20,24)(H,29,30,31)/b22-21+
    • InChI Key: RHDQOKKBHSAKIH-QURGRASLSA-N
    • SMILES: S(C1C=C(C(=C2C=CC(=CC2=1)NC(C)=O)/N=N/C1=C(C(=CC(C)=C1)[N+](=O)[O-])O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 460.06898
  • Monoisotopic Mass: 460.068884
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 951
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 199
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.64
  • Refractive Index: 1.716
  • PSA: 191.79
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